Cas no 1803580-67-7 (3-phenyl-2-azaspiro[3.3]heptane)

• Product Name: 3-phenyl-2-azaspiro[3.3]heptane
• CAS No: 1803580-67-7
• MDL: MFCD28968159
• CID: 4615889
• PubChem ID: 119031361
• Update Time: 2025-10-10

3-phenyl-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-azaspiro[3.3]heptane

• MDL： MFCD28968159

Additional information on 3-phenyl-2-azaspiro[3.3]heptane

3-Phenyl-2-Azaspiro[3.3]Heptane: A Comprehensive Overview

3-Phenyl-2-Azaspiro[3.3]Heptane (CAS No. 1803580-67-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, nitrogen. The spiro structure of this compound contributes to its intriguing properties and potential applications.

The molecular structure of 3-Phenyl-2-Azaspiro[3.3]Heptane consists of a seven-membered ring system with a nitrogen atom at position 2 and a phenyl group attached at position 3. This configuration imparts the compound with a rigid and planar geometry, which is advantageous for various chemical reactions and biological interactions. Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic complex biological molecules and interact with target receptors in unique ways.

One of the most notable aspects of 3-Phenyl-2-Azaspiro[3.3]Heptane is its synthetic versatility. Researchers have developed efficient methods to synthesize this compound using a variety of reagents and reaction conditions. For instance, the use of palladium-catalyzed coupling reactions has enabled the construction of the spiro ring system with high precision and yield. These advancements have not only facilitated the large-scale production of the compound but also opened up new avenues for its modification and functionalization.

In terms of physical properties, 3-Phenyl-2-Azaspiro[3.3]Heptane exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability makes it suitable for applications that require exposure to elevated temperatures, such as in polymerization reactions or as a precursor in material synthesis.

The biological activity of 3-Phenyl-2-Azaspiro[3.3]Heptane has been extensively studied, particularly in the context of its potential as a drug candidate. Recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies. Additionally, studies have shown that the compound can modulate ion channels, which are critical targets for treating neurological disorders such as epilepsy and chronic pain.

Another area where spiro compounds like 3-Phenyl-2-Azaspiro[3.3]Heptane have shown promise is in materials science. The rigid structure of these compounds makes them ideal candidates for use in the development of advanced materials such as liquid crystals and self-healing polymers. Recent breakthroughs in this field have leveraged the unique properties of spiro systems to create materials with enhanced mechanical strength and thermal stability.

In conclusion, 3-Phenyl-2-Azaspiro[3.3]Heptane is a fascinating compound with a diverse range of applications across multiple disciplines. Its spiro structure, synthetic flexibility, and unique physical and biological properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.